Cas no 1197953-54-0 (Brigatinib)

• Product Name: Brigatinib
• CAS No: 1197953-54-0
• MF: C₂₉H₃₉ClN₇O₂P
• MW: 584.092425584793
• MDL: MFCD29472221
• CID: 3164626
• PubChem ID: 68165256
• Update Time: 2024-11-03

Brigatinib Chemical and Physical Properties

Names and Identifiers

• Brigatinib
• 2-METHYL-3-FLUORO-PHENYLBORONIC ACID
• Ap26113
• 5-Chloro-N4-[2-(dimethylphosphinyl)phenyl]-N2-[2-methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]phenyl]-2,4-pyrimidinediamine
• Ap26113; brigatinib
• Brigatinib [USAN]
• Brigatinib (AP26113)
• HYW8DB273J
• Brigatinib (USAN)
• 2,4-Pyrimidinediamine, 5-chloro-N4-(2-(dimethylphosphinyl)phenyl)-N2-(2-methoxy-4-(4-(4-methyl-1-piperazinyl)-1-piperidinyl)phenyl)-
• 5-Chloro-N~4~-[2-(Dimethylphosphoryl)phenyl]-N~2~-{2-Methoxy-4-[4-(4-Methylpiperazin-1-Yl)piperidin-1-Yl]phenyl}pyrimidine-2,4-Diamine
• Brigatiib
• Alunbrig (TN)
• 2,4-Pyrimidinediamine, 5-chloro-N4-[2-(dimethylphosphinyl)phenyl]-N2-[2-methoxy-4-[4-(4-methyl-1-pip
• 5-chloro-N4-[2-(dimethylphosphoryl)phenyl]-N2-{2-methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl}pyrimidine-2,4-diamine
• MFCD29472221
• 5-Chloro-N4-(2-(dimethylphosphoryl)phenyl)-N2-(2-methoxy-4-(4-(4-methylpiperazin-1- yl)piperidin-1-yl)phenyl)pyrimidine-2,4-diamine
• DB-118419
• HY-12857
• BRIGATINIB [JAN]
• BCP17214
• Brigatinib (AP-26113)?
• (2-((5-Chloro-2-(2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)anilino)pyrimidin-4-yl)amino)phenyl)dimethyl-lambda5-phosphanone
• NS00073439
• CHEMBL3545311
• 5-Chloro-N4-(2-(dimethylphosphoryl)phenyl)-N2-(2-methoxy-4(4-(4-methylpiperazin-1-yl)piperidin-1-yl)phenyl)pyrimidine-2,4-diamine
• AP-26113
• AC-29958
• AS-75176
• DTXSID501027929
• SB40412
• EN300-6477855
• 5-Chloro-N4-[2-(dimethylphosphinyl)phenyl]-N2-[2-methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]phenyl]-2,4-pyrimidinediamine; AP 26113
• 2,4-Pyrimidinediamine, 5-chloro-N4-[2-(dimethylphosphinyl)phenyl]-N2-[2-methoxy-4-[4-(4-methyl-1-piperazinyl)-1-piperidinyl]phenyl]-
• BRIGATINIB [MI]
• NSC-784728
• AP 26113
• 6GY
• Q27456393
• (2-((5-Chloro-2-((2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)phenyl)dimethyl-,delta5-phosphanone
• 1197953-54-0
• Brigatinib [USAN:INN]
• Brigatinib; AP26113
• EX-A775
• NSC787457
• L01XE43
• compound 11q [PMID: 27144831]
• 5-Chloro-N4-(2-(dimethylphosphoryl)phenyl)-N2-(2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)phenyl)pyrimidine-2,4-diamine
• CS-4278
• Brigatinib (JAN/USAN)
• DB12267
• Z2512157852
• NSC784728
• ALUNBRIG
• 5-chloro-4-N-(2-dimethylphosphorylphenyl)-2-N-[2-methoxy-4-[4-(4-methylpiperazin-1-yl)piperidin-1-yl]phenyl]pyrimidine-2,4-diamine
• S8229
• BRIGATINIB [ORANGE BOOK]
• SCHEMBL11916361
• compound 11q (PMID: 27144831)
• NSC-787457
• (2-((5-CHLORO-2-((2-METHOXY-4-(4-(4-METHYLPIPERAZIN-1-YL)PIPERIDIN-1-YL)PHENYL)AMINO)PYRIMIDIN-4-YL)AMINO)PHENYL)DIMETHYL-,.DELTA.5-PHOSPHANONE
• brigatinibum
• Brigatinib (AP-26113)
• UNII-HYW8DB273J
• (2-((5-chloro-2-((2-methoxy-4-(4-(4-methylpiperazin-1-yl)piperidin-1-yl)phenyl)amino)pyrimidin-4-yl)amino)phenyl)dimethylphosphine oxide
• BRIGATINIB [WHO-DD]
• BRIGATINIB [INN]
• NCGC00483924-01
• BDBM50185140
• BRD-K56981171-001-01-0
• AKOS030257612
• D10866
• GTPL7741

• MDL： MFCD29472221
• Inchi： 1S/C29H39ClN7O2P/c1-35-15-17-37(18-16-35)21-11-13-36(14-12-21)22-9-10-24(26(19-22)39-2)33-29-31-20-23(30)28(34-29)32-25-7-5-6-8-27(25)40(3,4)38/h5-10,19-21H,11-18H2,1-4H3,(H2,31,32,33,34)
• InChI Key： AILRADAXUVEEIR-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1NC1C=CC=CC=1P(C)(C)=O)NC1C=CC(=CC=1OC)N1CCC(CC1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 583.2591382g/mol
• Monoisotopic Mass: 583.2591382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 835
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9
• XLogP3: 4.6

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 781.8±70.0 °C at 760 mmHg
• Flash Point: 426.6±35.7 °C
• Solubility: Almost insoluble (0.028 g/l) (25 º C),
• Vapor Pressure: 0.0±2.7 mmHg at 25°C

Brigatinib Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines